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Cat. No.: B15556007 Get Quote

An In-depth Technical Guide to D-Lyxose-13C5
This guide provides a comprehensive overview of D-Lyxose and its stable isotope-labeled form,

D-Lyxose-13C5, for researchers, scientists, and drug development professionals. Due to the

limited direct information on D-Lyxose-13C5, this document also includes data on its C'-2

epimer, D-Xylose-13C5, for comparative purposes, as it is more commonly available and may

serve as a relevant alternative in certain research applications.

Introduction to D-Lyxose
D-Lyxose is an aldopentose, a monosaccharide containing five carbon atoms and an aldehyde

functional group.[1] It has the chemical formula C5H10O5.[1][2] In nature, lyxose is a rare

sugar, found as a component of bacterial glycolipids.[1] D-Lyxose is a C'-2 epimer of D-Xylose,

meaning they differ only in the stereochemistry at the second carbon atom.[3][4] This structural

difference can lead to distinct biological activities and metabolic pathways. D-Lyxose serves as

a chiral building block in the synthesis of various pharmaceutical compounds and is used in

research to study carbohydrate metabolism and enzyme kinetics.[5][6][7]

D-Lyxose-13C5: The Stable Isotope Labeled Form
D-Lyxose-13C5 is a stable isotope-labeled version of D-Lyxose where all five carbon atoms

are the 13C isotope instead of the naturally more abundant 12C. This labeling provides a mass

shift of +5, making it a valuable tracer for metabolic studies using mass spectrometry.[8] While

singly labeled D-Lyxose, such as D-Lyxose-1-13C and D-Lyxose-5-13C, are available, the fully
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labeled D-Lyxose-13C5 is less common.[3][9] Its primary application lies in metabolic flux

analysis and tracing the fate of lyxose in biological systems.

Chemical Structure of D-Lyxose
D-Lyxose exists in both open-chain and cyclic (furanose and pyranose) forms. The pyranose

form is generally more stable. The chemical structure of D-Lyxopyranose is depicted below. In

D-Lyxose-13C5, each carbon atom in this structure would be a 13C isotope.

Caption: Chemical structure of D-Lyxopyranose.

Physicochemical Properties
Quantitative data for D-Lyxose and the closely related D-Xylose-13C5 are summarized in the

table below for easy comparison. The properties of D-Lyxose-13C5 are expected to be very

similar to those of unlabeled D-Lyxose, with the primary difference being the molecular weight.

Property D-Lyxose D-Xylose-13C5

Chemical Formula C5H10O5[2][10] 13C5H10O5[8][11]

Molecular Weight 150.13 g/mol [5][10] 155.09 g/mol [8][11]

CAS Number 1114-34-7[2][5] 1262683-58-8[8][11]

Appearance White crystalline powder[2][12] Powder[8]

Melting Point 108-112 °C[12] 152-154 °C[8]

Solubility Soluble in water[2] No data

Optical Activity
[α]25/D -13.8° (c=4 in H2O)

[12]
[α]20/D +15° (c=1 in H2O)[8]

Isotopic Purity N/A 98 atom % 13C[8]

Assay ≥98%[5] 99% (CP)[8]

Experimental Protocols: A Generalized Workflow for
Metabolic Tracing
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While specific experimental protocols for D-Lyxose-13C5 are not readily available in the

literature, a general workflow for its use in metabolic tracing studies can be outlined. This

protocol is based on standard methodologies for stable isotope tracing.[13]

Objective: To trace the metabolic fate of D-Lyxose in a biological system (e.g., cell culture,

animal model).

Materials:

D-Lyxose-13C5

Biological system of interest

Appropriate growth media or diet

Metabolite extraction buffers (e.g., 80% methanol)

Analytical instrumentation (e.g., LC-MS/MS, GC-MS)

Methodology:

Experimental Design:

Determine the optimal concentration of D-Lyxose-13C5 to be used.

Establish time points for sample collection to capture the dynamics of metabolism.

Include control groups (e.g., unlabeled D-Lyxose, vehicle control).

Incubation/Administration:

For cell culture: Replace normal media with media containing D-Lyxose-13C5.

For animal models: Administer D-Lyxose-13C5 via an appropriate route (e.g., oral

gavage, intravenous injection).

Sample Collection and Metabolite Extraction:

At designated time points, collect samples (e.g., cells, tissues, biofluids).
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Quench metabolic activity rapidly (e.g., by flash-freezing in liquid nitrogen).

Extract metabolites using a suitable solvent, such as cold 80% methanol.

Analytical Detection:

Analyze the extracted metabolites using mass spectrometry (LC-MS/MS or GC-MS).

Develop an analytical method to detect and quantify D-Lyxose and its potential

downstream metabolites, monitoring for the mass shift introduced by the 13C labeling.

Data Analysis:

Identify and quantify the mass isotopologues of D-Lyxose and its metabolites.

Correct for the natural abundance of 13C.

Use metabolic flux analysis software to model the metabolic network and calculate fluxes

through different pathways.
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Caption: Generalized workflow for a metabolic tracing experiment using D-Lyxose-13C5.
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Potential Signaling Pathways and Applications
While the specific signaling pathways involving D-Lyxose are not as extensively studied as

those for more common sugars, its structural similarity to other pentoses suggests potential

roles in various metabolic and signaling cascades. Isotope-labeled D-Lyxose can be

instrumental in elucidating these pathways.

Potential Research Applications:

Microbial Metabolism: Investigating how different microorganisms utilize D-Lyxose as a

carbon source.[14]

Enzymology: Studying the kinetics and mechanisms of enzymes that metabolize D-Lyxose,

such as D-lyxose isomerase.[7][15]

Drug Development: Using D-Lyxose as a scaffold for the synthesis of novel therapeutic

agents, and using D-Lyxose-13C5 to study their metabolic stability and fate.[6]

Glycobiology: Exploring the incorporation of D-Lyxose into complex carbohydrates and

glycoconjugates.

The diagram below illustrates a hypothetical signaling pathway where D-Lyxose-13C5 could

be used as a tracer.
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Caption: Hypothetical metabolic and signaling pathway involving D-Lyxose.

Conclusion
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D-Lyxose-13C5 is a potentially powerful tool for researchers in various fields, offering a precise

way to trace the metabolic fate and signaling roles of this rare sugar. While direct information is

scarce, by understanding the properties of D-Lyxose and the applications of its more common

epimer, D-Xylose-13C5, researchers can design robust experiments to explore the unique

biology of D-Lyxose. The methodologies and conceptual frameworks presented in this guide

provide a solid foundation for initiating such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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